Cas no 1805982-34-6 (2-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805982-34-6
• MF: C₉H₃F₅N₂O
• MW: 250.124939203262
• CID: 4879195
• Update Time: 2025-07-25

2-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H3F5N2O/c10-8(11)7-5(9(12,13)14)1-4(3-17)16-6(7)2-15/h1,3,8H
• InChI Key： RIGDTVKSPUNVPN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)N=C(C#N)C=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 2.2
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxaldehyde

Comprehensive Overview of 2-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805982-34-6)

In the realm of specialty chemicals and pharmaceutical intermediates, 2-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805982-34-6) has emerged as a compound of significant interest. This fluorinated pyridine derivative is widely recognized for its unique structural features, which include a cyano group, difluoromethyl, and trifluoromethyl substituents. These functional groups contribute to its versatility in organic synthesis and drug discovery, making it a valuable building block for researchers and industries alike.

The compound's molecular formula and structural complexity have drawn attention in the context of agrochemicals and material science. With the growing demand for sustainable chemistry and green synthesis, researchers are exploring its potential in developing high-performance materials and bioactive molecules. Its electron-withdrawing properties and steric effects make it particularly useful in catalysis and polymer chemistry, aligning with current trends in environmentally friendly chemical processes.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxaldehyde?" The answer lies in its role as a key intermediate in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. Its fluorine-rich structure enhances the metabolic stability and lipophilicity of derived molecules, addressing challenges in drug design and bioavailability.

Another hot topic is the synthetic routes for this compound. Researchers often inquire about "efficient methods to prepare 2-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxaldehyde." Recent advancements in microwave-assisted synthesis and flow chemistry have optimized its production, reducing reaction times and improving yields. These innovations align with the industry's shift toward process intensification and cost-effective manufacturing.

The compound's spectroscopic properties and analytical characterization are also areas of interest. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure its purity and structural integrity. This is particularly relevant for quality control in pharmaceutical and agrochemical applications, where impurity profiling is critical.

In summary, 2-Cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805982-34-6) is a multifaceted compound with broad applicability in research and industrial sectors. Its unique chemical properties and synthetic utility continue to drive innovation, making it a subject of ongoing exploration in the scientific community.